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Compound of Interest

Compound Name: 4-chloro-N-cyclohexylbutanamide

CAS No.: 69601-43-0

Cat. No.: B123862

Get Quote

Executive Summary
4-chloro-N-cyclohexylbutanamide (CAS 69601-43-0) is a specialized alkylating agent and

pharmaceutical impurity standard.[1][2] While primarily cataloged as a reference standard for

Sodium Cyclamate (EP Impurity C), its chemical utility extends significantly into medicinal

chemistry. It serves as a critical "linker" intermediate in the synthesis of N-substituted

piperazine and piperidine therapeutics, particularly atypical antipsychotics (e.g., Buspirone

analogs, Lurasidone intermediates) where a butyl chain is required to bridge a pharmacophore

to a lipophilic amine.

This guide details its physicochemical properties, validated synthesis protocols, impurity

profiling utility, and safety handling regarding its potential genotoxicity as an alkylating agent.

Chemical Identity & Physicochemical Profile[4][5][6]
[7][8][9][10][11][12]
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Property Specification

CAS Number 69601-43-0

IUPAC Name 4-chloro-N-cyclohexylbutanamide

Molecular Formula C₁₀H₁₈ClNO

Molecular Weight 203.71 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DCM, Methanol, DMSO, Ethyl

Acetate; Insoluble in Water

Reactive Moiety
Primary alkyl chloride (Electrophile) &

Secondary Amide

Key Impurity Role
Sodium Cyclamate EP Impurity C (Reference

Standard)

Synthetic Routes & Process Chemistry
The synthesis of 4-chloro-N-cyclohexylbutanamide relies on the Schotten-Baumann

acylation of cyclohexylamine. However, the presence of a γ-chloro group introduces a risk of

intramolecular cyclization, requiring strict temperature control.

Core Synthesis Protocol
Reaction Logic: The reaction involves the nucleophilic attack of cyclohexylamine on 4-

chlorobutyryl chloride. A base (Triethylamine or inorganic carbonate) is required to scavenge

the HCl byproduct.

Critical Control Point: The temperature must be kept <10°C during addition. Higher

temperatures promote the intramolecular displacement of the chloride by the amide nitrogen,

leading to the formation of N-cyclohexylpyrrolidin-2-one (a common impurity).

Step-by-Step Methodology:
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Preparation: In a 500 mL 3-neck round-bottom flask under Nitrogen atmosphere, dissolve

Cyclohexylamine (1.0 eq) and Triethylamine (1.2 eq) in anhydrous Dichloromethane (DCM)

(10 volumes).

Cooling: Cool the solution to 0–5°C using an ice/salt bath.

Addition: Dropwise add 4-chlorobutyryl chloride (1.05 eq) diluted in DCM over 60 minutes.

Note: Exothermic reaction. Ensure internal temperature does not exceed 10°C.

Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 4 hours.

Monitor by TLC (Mobile phase: 30% EtOAc in Hexanes) or HPLC.

Quench & Workup:

Quench with cold water.

Separate organic layer and wash sequentially with:

1M HCl (to remove unreacted amine).

Sat. NaHCO₃ (to remove acid chloride byproducts).

Brine.

Isolation: Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

Purification: Recrystallize from Hexane/Ethyl Acetate (if solid) or purify via silica gel

chromatography if oil/semi-solid.[3]

Visualizing the Pathway & Side Reactions
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Figure 1: Synthesis pathway showing the critical divergence toward the cyclized pyrrolidone

impurity if thermal control is lost.

Applications in Drug Discovery & Analytics
A. Pharmaceutical Impurity Profiling
In the context of Sodium Cyclamate, this compound serves as Impurity C. Its presence

indicates the use of butyryl-containing reagents or contamination during the sulfamation

process.

Detection: It is lipophilic and will elute significantly later than Sodium Cyclamate in Reverse

Phase HPLC.

Regulatory Limit: As a potential alkylating agent, it must be controlled to low ppm levels

(often adhering to ICH M7 guidelines for mutagenic impurities).

B. Medicinal Chemistry Building Block
Researchers utilize the terminal alkyl chloride as a "handle" to attach pharmacophores.

Mechanism: Finkelstein reaction (Cl → I) followed by nucleophilic substitution with secondary

amines (e.g., piperazine derivatives).

Target Classes:

Serotonin (5-HT) Modulators: Similar to Buspirone, where the butyl chain acts as a spacer.

Dopamine Antagonists: Linking cyclohexyl-amide motifs to D2-receptor binding heads.

Quality Control & Analytical Parameters
To validate the identity and purity of CAS 69601-43-0, the following analytical conditions are

recommended.

HPLC Method (Reverse Phase)
Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).
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Mobile Phase A: 0.1% Phosphoric Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 20 minutes.

Detection: UV @ 210 nm (Amide absorption) and 254 nm.

Retention Time: Expect elution in the hydrophobic region (approx. 12-15 min depending on

flow rate).

NMR Interpretation (Predicted)
¹H NMR (CDCl₃, 400 MHz):

δ 5.6-6.0 (br s, 1H): Amide NH.

δ 3.7-3.8 (m, 1H): Cyclohexyl CH (alpha to nitrogen).

δ 3.55 (t, 2H): CH₂-Cl (distinct triplet).

δ 2.30 (t, 2H): CH₂-CO (alpha to carbonyl).

δ 2.10 (m, 2H): CH₂-CH₂-CH₂ (middle methylene of the chain).

δ 1.1-1.9 (m, 10H): Remaining cyclohexyl protons.

Safety & Handling (E-E-A-T)
Critical Hazard Alert: Alkylating Potential As a primary alkyl chloride, 4-chloro-N-
cyclohexylbutanamide is a potential genotoxic impurity (PGI). It can alkylate DNA bases

(guanine) via nucleophilic substitution.

Handling: Use full PPE (nitrile gloves, lab coat, safety glasses). Handle only in a fume hood.

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Moisture can hydrolyze the

chloride over time, releasing HCl.
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Disposal: Quench with an amine-based scavenger or incinerate in a chemical waste facility

equipped with scrubbers for HCl/NOx.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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